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Compound of Interest |

tert-Butyl 2-
Compound Name:
ethynylbenzylcarbamate

CAS No.: 1097731-47-9

Cat. No.: B592201

Get Quote

tert-Butyl 2-ethynylbenzylcarbamate is a strategically designed synthetic building block that

incorporates three key functional motifs: a terminal alkyne, a benzylamine core, and a tert-
butyloxycarbonyl (Boc) protecting group. The strategic placement of the ethynyl group at the
ortho position of the benzylamine offers unique steric and electronic properties, making it a
valuable precursor for a variety of complex molecular architectures.

The terminal alkyne functionality serves as a versatile handle for a range of chemical
transformations, most notably copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click”
chemistry, which is widely employed in drug discovery, bioconjugation, and materials science.
The benzylamine scaffold is a common feature in many biologically active compounds.[1] The
Boc protecting group provides a robust yet readily cleavable means of masking the reactivity of
the amine, allowing for selective chemical modifications at other sites within the molecule.[2]

Synthesis and Mechanism

While a specific CAS number for tert-butyl 2-ethynylbenzylcarbamate is not prominently
listed in major chemical databases, its synthesis can be reliably achieved through a well-
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established two-step synthetic sequence involving a Sonogashira coupling followed by Boc
protection.

Retrosynthetic Analysis

A logical retrosynthetic approach to tert-butyl 2-ethynylbenzylcarbamate points to 2-
ethynylbenzylamine as the immediate precursor. This intermediate can, in turn, be derived from
a commercially available starting material such as 2-bromobenzylamine via a palladium-
catalyzed Sonogashira coupling with a suitable alkyne source.
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Figure 1: Retrosynthetic analysis of tert-butyl 2-ethynylbenzylcarbamate.

Step-by-Step Synthetic Protocol

Step 1: Synthesis of 2-Ethynylbenzylamine via Sonogashira Coupling

The Sonogashira coupling is a robust and versatile cross-coupling reaction that forms a
carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[3] In this step, 2-
bromobenzylamine is coupled with trimethylsilylacetylene, a protected form of acetylene, in the
presence of a palladium catalyst, a copper(l) co-catalyst, and a base. The trimethylsilyl (TMS)
group is subsequently removed to yield the terminal alkyne.

e Reaction Scheme:
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Step 1: Sonogashira Coupling and Deprotection
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Figure 2: Synthesis of 2-ethynylbenzylamine.
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o Experimental Protocol:

o

To a solution of 2-bromobenzylamine (1.0 eq) in anhydrous triethylamine, add
trimethylsilylacetylene (1.2 eq).

o De-gas the mixture with argon for 15 minutes.

o Add bis(triphenylphosphine)palladium(ll) dichloride (0.02 eq) and copper(l) iodide (0.04
eq).

o Heat the reaction mixture to 70 °C and stir under an argon atmosphere for 12 hours.

o Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, cool the reaction to room temperature and filter through a pad of celite.
o Concentrate the filtrate under reduced pressure.

o Dissolve the crude residue in methanol and add potassium carbonate (2.0 eq).

o Stir the mixture at room temperature for 2 hours to effect desilylation.

o Remove the solvent in vacuo and purify the residue by column chromatography to yield 2-
ethynylbenzylamine.

Step 2: Boc Protection of 2-Ethynylbenzylamine

The Boc protecting group is introduced by reacting the primary amine with di-tert-butyl
dicarbonate ((Boc)20) in the presence of a base.[4] This reaction is typically high-yielding and
proceeds under mild conditions.[2]

e Reaction Scheme:
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Step 2: Boc Protection
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Figure 3: Boc protection of 2-ethynylbenzylamine.

o Experimental Protocol:
o Dissolve 2-ethynylbenzylamine (1.0 eq) in dichloromethane (DCM).
o Add triethylamine (1.5 eq) and cool the solution to 0 °C.

o Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM dropwise.
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o Allow the reaction to warm to room temperature and stir for 4 hours.
o Monitor the reaction by TLC.

o Upon completion, wash the reaction mixture with saturated agueous sodium bicarbonate
and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by column chromatography to obtain tert-butyl 2-
ethynylbenzylcarbamate.

Physicochemical and Spectroscopic Properties

The properties of tert-butyl 2-ethynylbenzylcarbamate are dictated by its constituent
functional groups.
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Property

Predicted
Value/Characteristic

Rationale

Molecular Formula C14H17NO2 Based on structure
Molecular Weight 231.29 g/mol Based on molecular formula
Appearance White to off-white solid Typical for similar carbamates
B Soluble in common organic Inferred from structural
Solubility
solvents (DCM, THF, EtOAc) components|[5]
Stabilit Stable under neutral and basic  The Boc group is readily
abili
Y conditions. Acid-labile. cleaved by strong acids.[6]
Characteristic peaks for the
tert-butyl group (~1.5 ppm, s,
9H), the benzylic CHz (~4.4 )
Based on known chemical
1H NMR ppm, d), the alkyne proton ) o
shifts for similar structures.
(~3.1 ppm, s, 1H), and
aromatic protons (7.2-7.5
ppm).
Resonances for the tert-butyl
group (~28 ppm), the Boc
carbonyl (~155 ppm), the )
} Based on known chemical
13C NMR benzylic carbon (~45 ppm), the

alkyne carbons (~80-85 ppm),
and aromatic carbons (120-
140 ppm).

shifts.

IR Spectroscopy

Characteristic absorptions for
the N-H stretch (~3350 cm™1),
C=C-H stretch (~3300 cm™1),
C=0 stretch (~1690 cm~1), and
C=C stretch (~2100 cm™1).

Based on functional group

analysis.

Applications in Research and Development
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The unique structural features of tert-butyl 2-ethynylbenzylcarbamate make it a highly
valuable building block in several areas of chemical research.

Drug Discovery and Medicinal Chemistry

The terminal alkyne provides a reactive handle for the synthesis of more complex molecules,
particularly through "click" chemistry.[7] This allows for the facile introduction of this scaffold
into a variety of molecular frameworks to explore structure-activity relationships. The
benzylamine core is a privileged scaffold in medicinal chemistry, appearing in numerous
approved drugs.[1] The Boc-protected amine allows for the sequential introduction of
functionality, which is crucial in the multi-step synthesis of drug candidates.[2]

Bioconjugation and Chemical Biology

The ability of the terminal alkyne to participate in CUAAC reactions makes this molecule
suitable for bioconjugation applications. It can be used to label biomolecules, such as proteins
and nucleic acids, to study their function and localization within biological systems.

Synthesis of Heterocyclic Compounds

The ortho-ethynylbenzylamine motif is a precursor for the synthesis of various nitrogen-
containing heterocycles, which are of significant interest in medicinal and materials chemistry.
Cyclization reactions can be designed to construct fused ring systems with potential biological
activity.

Conclusion

tert-Butyl 2-ethynylbenzylcarbamate is a versatile and strategically important molecule for
researchers in organic synthesis and drug discovery. Its synthesis is achievable through a
robust and well-understood chemical sequence. The presence of a terminal alkyne, a
benzylamine core, and a Boc-protected amine provides a powerful combination of
functionalities for the construction of complex and potentially bioactive molecules. This guide
provides a solid foundation for the synthesis and application of this valuable chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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